3,3-Diphenyl-1-(piperazin-1-yl)propan-1-one
Overview
Description
Synthesis Analysis
Recent developments in the synthesis of piperazines include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of 3,3-Diphenyl-1-(piperazin-1-yl)propan-1-one is represented by the formula C19H22N2O . The molecular weight is 294.4 g/mol.Scientific Research Applications
Antibacterial Activity
3,3-Diphenyl-1-(piperazin-1-yl)propan-1-one: has been evaluated for its antibacterial properties. Research indicates that synthesized compounds containing this structure have shown activity against both Gram-negative and Gram-positive bacteria . This suggests potential applications in developing new antibacterial agents that could be used to treat infections resistant to current antibiotics.
Serotoninergic Activity
The compound has been assessed for its affinity on serotoninergic 5-HT 1A receptors . This is significant for the development of new psychiatric medications, particularly for conditions influenced by serotonin levels such as depression, anxiety, and schizophrenia.
Asymmetric Synthesis
This compound is also known as a chiral auxiliary used in asymmetric synthesis reactions. It can help in the production of enantiomerically pure substances, which is crucial in the pharmaceutical industry where the activity of a drug can be highly dependent on its chirality.
Pancreatic Tumor Research
There is a reference to the use of this compound in the context of pancreatic tumors . While the details are not fully clear, this suggests a possible role in cancer research, particularly in studying the characteristics and treatment of pancreatic neoplasms.
Future Directions
While the future directions for 3,3-Diphenyl-1-(piperazin-1-yl)propan-1-one are not explicitly mentioned in the search results, it’s worth noting that indole derivatives, which are structurally similar to piperazine derivatives, have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
Mechanism of Action
Target of Action
The primary target of 3,3-Diphenyl-1-(piperazin-1-yl)propan-1-one, also known as DPP or Diphenylprolinol
Mode of Action
This interaction could lead to the leakage of cellular components, such as nucleic acids and proteins .
Biochemical Pathways
, it could be inferred that DPP may disrupt essential cellular processes, such as nutrient uptake and waste removal, leading to cell death.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the increasing resistance problems of pathogens have drastically reduced the efficiency of existing drugs . Therefore, the development of novel bactericides, such as DPP, is crucial.
properties
IUPAC Name |
3,3-diphenyl-1-piperazin-1-ylpropan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c22-19(21-13-11-20-12-14-21)15-18(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,18,20H,11-15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNALRJOIXRFIQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70388701 | |
Record name | 3,3-diphenyl-1-(piperazin-1-yl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70388701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Diphenyl-1-(piperazin-1-yl)propan-1-one | |
CAS RN |
88372-34-3 | |
Record name | 1-(3,3-Diphenylpropionyl)piperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88372-34-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,3-diphenyl-1-(piperazin-1-yl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70388701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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